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Compound of Interest

Compound Name: Parfumine

Cat. No.: B1208680 Get Quote

Parfumine: A Technical Guide for Researchers
An In-depth Examination of the Spirobenzylisoquinoline Alkaloid

Abstract
Parfumine is a naturally occurring spirobenzylisoquinoline alkaloid isolated from the plant

species Fumaria parviflora. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, and known biological activities. Detailed

experimental protocols for its isolation are presented, alongside a discussion of its potential

pharmacological significance. This document is intended for researchers, scientists, and

professionals in the fields of natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Parfumine is classified as a spirobenzylisoquinoline alkaloid, a class of isoquinoline alkaloids

characterized by a unique spiro structure.

Systematic Name: (1S)-7-hydroxy-6-methoxy-2-methylspiro[3,4-dihydroisoquinoline-1,7'-6H-

cyclopenta[g][1][2]benzodioxole]-8'-one

Molecular Formula: C₂₀H₁₉NO₅[1]

Molecular Weight: 353.37 g/mol
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Quantitative data on the physicochemical properties of Parfumine are summarized in the table

below. It is important to note that experimentally determined values for properties such as

melting point and solubility are not widely available in the current literature. The provided XlogP

value is a predicted measure of its lipophilicity.

Property Value Source

Molecular Weight 353.37 g/mol PubChem

Molecular Formula C₂₀H₁₉NO₅ [1]

XlogP (Predicted) 2.8 [1]

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

Biological Activity and Pharmacological Potential
While specific pharmacological studies exclusively focused on Parfumine are limited, its

classification as a spirobenzylisoquinoline alkaloid suggests potential biological activities. This

class of compounds, and isoquinoline alkaloids in general, are known to exhibit a wide range of

pharmacological effects.

Spirobenzylisoquinoline alkaloids have been found exclusively within the plant family

Fumariaceae.[1] Isoquinoline alkaloids as a broader class have demonstrated a variety of

biological activities, including but not limited to, anticancer, antimicrobial, anti-inflammatory, and

antiviral properties.[1] Further research is required to elucidate the specific bioactivities and

therapeutic potential of Parfumine.

Experimental Protocols
Isolation of Parfumine from Fumaria parviflora
The following protocol describes a general method for the isolation of Parfumine from the

whole plant material of Fumaria parviflora.[1][2][3]

3.1.1. Plant Material and Extraction
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The whole plant of Fumaria parviflora is collected, cleaned, and shade-dried.

The dried plant material is pulverized into a coarse powder.

The powdered material is extracted with methanol for 72 hours using a Soxhlet apparatus.[1]

The methanolic extract is then concentrated under reduced pressure to yield a crude

residue.[1]

3.1.2. Chromatographic Separation

The crude extract is dissolved in a minimal amount of methanol and adsorbed onto silica gel

(60-120 mesh).

The resulting slurry is dried to remove the solvent.

The dried, extract-adsorbed silica gel is loaded onto a silica gel column packed with

petroleum ether.

The column is eluted with a gradient of petroleum ether and chloroform mixtures (e.g., 3:1,

1:1, 1:3 v/v) to separate the different alkaloidal fractions.[1]

Fractions containing Parfumine are identified by thin-layer chromatography (TLC) and

combined.

Further purification of the Parfumine-containing fractions may be achieved using additional

chromatographic techniques, such as preparative TLC or HPLC.

The following diagram illustrates the general workflow for the isolation of Parfumine.
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Experimental Workflow: Isolation of Parfumine

Fumaria parviflora (Whole Plant)
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Crude Methanolic Extract
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Adsorption onto Silica Gel

Silica Gel Column Chromatography

Eluted Fractions

Elution with Petroleum Ether/Chloroform Gradient

TLC Analysis

Purified Parfumine

Fraction Pooling & Further Purification

Click to download full resolution via product page

Fig. 1: General workflow for the isolation of Parfumine.

Signaling Pathways
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Currently, there is no specific information available in the scientific literature detailing the

signaling pathways modulated by Parfumine. Given the diverse biological activities of other

isoquinoline alkaloids, it is plausible that Parfumine may interact with various cellular signaling

cascades. However, dedicated research is necessary to identify its molecular targets and

mechanisms of action.

Conclusion
Parfumine is a spirobenzylisoquinoline alkaloid with a well-defined chemical structure. While

its presence in Fumaria parviflora has been established and general isolation methods are

available, there is a significant gap in the understanding of its specific physicochemical

properties, pharmacological activities, and molecular mechanisms. This technical guide

highlights the current state of knowledge and underscores the need for further research to

unlock the full potential of this natural compound for scientific and therapeutic applications.

Future studies should focus on obtaining pure Parfumine in sufficient quantities for

comprehensive spectroscopic analysis, biological screening, and mechanistic investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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